Cas no 2228270-56-0 (2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine
• CAS No: 2228270-56-0
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6433917
• PubChem ID: 165881480
• Update Time: 2025-06-09

2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine
• EN300-1780997
• 2228270-56-0

• Inchi： 1S/C12H25N/c1-11(2,10-13)9-12(3)7-5-4-6-8-12/h4-10,13H2,1-3H3
• InChI Key： FOJORVLPYRGBSZ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1(C)CCCCC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine

Introduction to 2,2-Dimethyl-3-(1-Methylcyclohexyl)propan-1-amine (CAS No. 2228270-56-0)

2,2-Dimethyl-3-(1-methylcyclohexyl)propan-1-amine (CAS No. 2228270-56-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amines and features a complex molecular framework with multiple functional groups, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine consists of a primary amine group attached to a substituted cyclohexane ring and two methyl groups. The presence of these functional groups imparts specific physical and chemical properties to the molecule, which are crucial for its potential applications. For instance, the cyclohexane ring provides structural rigidity, while the amine group can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions.

Recent studies have explored the synthesis and characterization of 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy has revealed the dynamic behavior of the methyl groups and the cyclohexane ring, while X-ray crystallography has confirmed the precise arrangement of atoms within the molecule.

In the pharmaceutical industry, 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine has shown promise as a lead compound for drug development. Its amine functionality can be modified to enhance its biological activity and pharmacokinetic properties. Research has focused on optimizing its binding affinity to specific receptors and enzymes, which could lead to the development of novel therapeutic agents for various diseases. For instance, studies have investigated its potential as an inhibitor of certain enzymes involved in neurodegenerative disorders and cancer.

Beyond pharmaceuticals, 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine has also been explored for its use in materials science. Its unique chemical structure makes it a suitable candidate for the synthesis of advanced polymers and functional materials. Researchers have synthesized copolymers containing this compound and evaluated their mechanical properties, thermal stability, and solubility. These materials have shown potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine is another area of active research. Studies have assessed its biodegradability and toxicity to ensure that it can be safely used in various applications without causing harm to ecosystems. Preliminary results indicate that it exhibits low toxicity and good biodegradability under controlled conditions, making it a promising candidate for green chemistry initiatives.

In conclusion, 2,2-dimethyl-3-(1-methylcyclohexyl)propan-1-amine (CAS No. 2228270-56-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and functionalities, paving the way for innovative solutions in these fields. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.